Cas no 1158487-44-5 (5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride)

5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazole hydrochloride is a benzoxazole derivative with a piperazine substituent, exhibiting potential utility in medicinal chemistry and pharmaceutical research. The tert-butyl group enhances lipophilicity, potentially improving membrane permeability, while the piperazine moiety offers versatility for further functionalization. The hydrochloride salt form ensures improved solubility and stability, facilitating handling and formulation. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly in the development of CNS-targeting agents or receptor modulators. Its structural features make it suitable for structure-activity relationship (SAR) studies in drug discovery.
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride structure
1158487-44-5 structure
Product Name:5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride
CAS No:1158487-44-5
MF:C15H22ClN3O
MW:295.807682514191
MDL:MFCD11696393
CID:4681892
Update Time:2025-05-20

5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-tert-butyl-2-piperazin-1-yl-1,3-benzoxazole hydrochloride
    • 5-(tert-Butyl)-2-(piperazin-1-yl)benzo[d]oxazole hydrochloride
    • 5-tert-butyl-2-(piperazin-1-yl)-1,3-benzoxazole hydrochloride
    • 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride
    • MDL: MFCD11696393
    • Inchi: 1S/C15H21N3O.ClH/c1-15(2,3)11-4-5-13-12(10-11)17-14(19-13)18-8-6-16-7-9-18;/h4-5,10,16H,6-9H2,1-3H3;1H
    • InChI Key: YDURRBZMWUUCTA-UHFFFAOYSA-N
    • SMILES: Cl.O1C2C=CC(=CC=2N=C1N1CCNCC1)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Topological Polar Surface Area: 41.3

5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T019280-100mg
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride
1158487-44-5
100mg
$ 185.00 2022-06-03
TRC
T019280-250mg
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride
1158487-44-5
250mg
$ 380.00 2022-06-03
TRC
T019280-500mg
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride
1158487-44-5
500mg
$ 600.00 2022-06-03
abcr
AB405123-500 mg
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazole hydrochloride
1158487-44-5
500MG
€313.80 2023-02-20
abcr
AB405123-1 g
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazole hydrochloride
1158487-44-5
1 g
€406.00 2023-07-19
abcr
AB405123-5 g
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazole hydrochloride
1158487-44-5
5 g
€1,074.00 2023-07-19
Chemenu
CM115011-1g
5-tert-butyl-2-piperazin-1-yl-1,3-benzoxazole
1158487-44-5 95%
1g
$388 2023-11-24
Chemenu
CM115011-1g
5-tert-butyl-2-piperazin-1-yl-1,3-benzoxazole
1158487-44-5 95%
1g
$240 2021-08-06
Chemenu
CM115011-5g
5-tert-butyl-2-piperazin-1-yl-1,3-benzoxazole
1158487-44-5 95%
5g
$720 2021-08-06
abcr
AB405123-500mg
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazole hydrochloride; .
1158487-44-5
500mg
€333.00 2025-02-20

Additional information on 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride

Introduction to 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride (CAS No. 1158487-44-5)

5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride (CAS No. 1158487-44-5) is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its potential therapeutic applications. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride features a benzoxazole core with a tert-butyl group at the 5-position and a piperazine moiety at the 2-position. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride could be a valuable candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride has also demonstrated neuroprotective effects. A study published in the European Journal of Pharmacology found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These neuroprotective properties make it a potential therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride has been extensively studied to understand its behavior in biological systems. Research indicates that this compound has good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, it exhibits low toxicity and minimal side effects in preclinical studies, enhancing its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride in human subjects. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings have paved the way for further clinical investigations to explore its potential in treating various diseases.

The synthesis of 5-tert-butylbenzoxazole-based compounds like 5-tert-butylbenzoxazole hydrochloride involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and cost-effective routes for producing these compounds on a large scale. For example, a novel one-pot synthesis method described in Organic Letters has significantly reduced the number of steps and improved the overall yield of the synthesis process.

In conclusion, 5-tert-butylbenzoxazole hydrochloride (CAS No. 1158487-44-5) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for drug development in various medical fields. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable addition to the pharmaceutical arsenal.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD